molecular formula C12H10N2O2 B8645044 3-[(4-Nitrophenyl)methyl]pyridine CAS No. 32361-76-5

3-[(4-Nitrophenyl)methyl]pyridine

Cat. No.: B8645044
CAS No.: 32361-76-5
M. Wt: 214.22 g/mol
InChI Key: VBUVTWGKRZNLEN-UHFFFAOYSA-N
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Description

3-[(4-Nitrophenyl)methyl]pyridine is a useful research compound. Its molecular formula is C12H10N2O2 and its molecular weight is 214.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

32361-76-5

Molecular Formula

C12H10N2O2

Molecular Weight

214.22 g/mol

IUPAC Name

3-[(4-nitrophenyl)methyl]pyridine

InChI

InChI=1S/C12H10N2O2/c15-14(16)12-5-3-10(4-6-12)8-11-2-1-7-13-9-11/h1-7,9H,8H2

InChI Key

VBUVTWGKRZNLEN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)CC2=CC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Benzylpyridine (13.52 g, 0.080 mole) and nitric acid (70%, 100 ml) are stirred at 50° C. for 6 hr. The solution is poured into ice-water (1500 ml). The mixture is made alkaline by the careful addition of 50% aqueous sodium hydroxide and then extracted 4 times with 300 ml of ether. The extracts are washed with brine, dried (MgSO4), filtered, and concentrated. The crude product is crystallized from acetone-hexane giving 5.67 g of 3-(4'-nitrobenzyl)pyridine. The filtrate is concentrated and the residue is chromatographed in two equal portions (4.66 g each) over two Merck size C Lobar columns. The columns are eluted with 50% ethyl acetate-hexane. A less polar product [1.83 g, 3-(2'-nitrobenzyl)pyridine], mixed fractions (1.67 g), and additional 3-(4'-nitrobenzyl)pyridine (2.55 g) after crystallization from acetone-hexane, total 7.92 g, 0.037 mole, 46%). Two recrystallizations from acetone-hexane gives the titled product as colorless needles, having a melting point of 87°-88° C.
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100 mL
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ice water
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